Cas no 19895-35-3 (2H-Pyran-2-one, 6-ethyl-5,6-dihydro-)

• Product Name: 2H-Pyran-2-one, 6-ethyl-5,6-dihydro-
• CAS No: 19895-35-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1389204
• PubChem ID: 12213801
• Update Time: 2025-10-17

2H-Pyran-2-one, 6-ethyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-ethyl-5,6-dihydro-
• CHEMBL3126830
• PBTYTLMBTXXZJF-UHFFFAOYSA-N
• 19895-35-3
• EN300-7627792
• 6-ethyl-5,6-dihydro-2H-pyran-2-one
• SCHEMBL981700
• 6-ethyl-5,6-dihydro-2h -pyran-2-one
• 2-Hepten-5-olide

• Inchi： 1S/C7H10O2/c1-2-6-4-3-5-7(8)9-6/h3,5-6H,2,4H2,1H3
• InChI Key： PBTYTLMBTXXZJF-UHFFFAOYSA-N
• SMILES： O1C(C=CCC1CC)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 2H-Pyran-2-one, 6-ethyl-5,6-dihydro-

Comprehensive Overview of 2H-Pyran-2-one, 6-ethyl-5,6-dihydro- (CAS No. 19895-35-3): Properties, Applications, and Industry Insights

The chemical compound 2H-Pyran-2-one, 6-ethyl-5,6-dihydro- (CAS No. 19895-35-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical, fragrance, and material science research. With its unique pyranone core structure and ethyl-dihydro substitution, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent advancements in green chemistry and biocatalysis have further amplified interest in such structures due to their potential for sustainable production methods.

From a molecular perspective, 6-ethyl-5,6-dihydro-2H-pyran-2-one features a six-membered lactone ring with an ethyl group at the 6-position. This configuration influences its hydrogen-bonding capacity and lipophilicity, properties critically examined in drug design. Computational chemistry studies (particularly QSAR modeling) suggest this scaffold could modulate biological targets related to inflammation and metabolic disorders – a hot topic in medicinal chemistry forums and patent literature.

Industrial applications of CAS 19895-35-3 extend to the flavor and fragrance sector, where its gamma-pyrone derivatives contribute to warm, coumarin-like olfactory profiles. Perfumers value such compounds for creating sustainable aroma chemicals as consumers increasingly demand eco-friendly fragrances. Market analysts note growing R&D investment in this niche, with 19895-35-3 appearing in patent filings for novel biodegradable scent molecules.

Material scientists are exploring 2H-Pyran-2-one derivatives as monomers for bio-based polymers, capitalizing on the ring's ability to undergo controlled polymerization. This aligns with the circular economy movement in the chemical industry. Recent publications highlight its potential in self-healing materials when copolymerized with renewable substrates – a frequent search term among advanced materials researchers.

Synthetic methodologies for 6-ethyl-5,6-dihydro-2H-pyran-2-one continue to evolve. Traditional routes involving Claisen condensation are being supplanted by enzymatic synthesis approaches using engineered lipases – a trend reflected in academic search queries about enantioselective lactonization. Process chemists emphasize atom economy improvements, with some journals reporting yields exceeding 80% through microwave-assisted techniques.

Analytical characterization of CAS 19895-35-3 typically employs GC-MS and NMR spectroscopy, with particular focus on the spin-spin coupling patterns of the dihydropyran protons. Researchers frequently search for reference spectra of this compound, underscoring the need for centralized spectral databases. Advanced techniques like cryo-EM are being explored to study its crystalline forms, important for pharmaceutical crystallization studies.

Environmental fate studies indicate 2H-Pyran-2-one derivatives demonstrate favorable biodegradation profiles compared to traditional synthetic intermediates. This positions them favorably in REACH compliance assessments, a major concern for European chemical manufacturers. Computational toxicity prediction models (often searched alongside QSAR terms) suggest low ecotoxicological risks at typical usage levels.

The commercial landscape for 19895-35-3 reflects broader trends in fine chemicals supply chains. Major producers are adopting blockchain tracking for batch certification, responding to pharmaceutical industry demands for auditable synthesis pathways. Market intelligence reports correlate demand growth with the expansion of contract research organizations specializing in heterocyclic chemistry.

Emerging research explores the compound's potential in agrochemicals, particularly as a scaffold for biostimulants that enhance plant nutrient uptake. This application dominates recent scholarly search trends related to sustainable agriculture inputs. Patent activity suggests modifications to the ethyl-dihydropyranone core could yield novel biodegradable pesticides with reduced environmental persistence.

From a regulatory standpoint, 6-ethyl-5,6-dihydro-2H-pyran-2-one benefits from its classification as a non-hazardous substance under most jurisdictions' chemical inventories. This facilitates its use in cosmetic formulations, where regulatory compliance is a frequent search concern. Stability studies confirm excellent compatibility with common personal care ingredients like vitamin derivatives and natural extracts.

Future directions for CAS 19895-35-3 research likely involve catalytic asymmetric synthesis methods to access optically active forms – a trending topic in chiral chemistry publications. The compound's versatility ensures continued relevance across multiple industries, particularly as sustainable chemistry practices reshape traditional manufacturing paradigms.